The Discovery and Isolation of (-)-Cyclopenin from Penicillium cyclopium: A Technical Guide
The Discovery and Isolation of (-)-Cyclopenin from Penicillium cyclopium: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the discovery, isolation, and characterization of (-)-cyclopenin, a benzodiazepine (B76468) alkaloid produced by the fungus Penicillium cyclopium. The document details the original fermentation and extraction protocols, summarizes key quantitative data, and presents modern spectroscopic information. It is designed to serve as a comprehensive resource for researchers in natural product chemistry, mycology, and drug discovery.
Discovery and Initial Characterization
(-)-Cyclopenin was first isolated and described in 1954 by A. Bracken, A. Pocker, and H. Raistrick from the fermentation broth of Penicillium cyclopium Westling.[1][2] Their seminal work, published in the Biochemical Journal, laid the foundation for the study of this and other benzodiazepine alkaloids from fungal sources. The initial characterization involved classical chemical methods, including elemental analysis, determination of physical properties, and ultraviolet spectroscopy.
Quantitative Data Summary
The following tables summarize the key quantitative data from the original discovery paper and modern spectroscopic analyses.
Table 1: Physical and Chemical Properties of (-)-Cyclopenin
| Property | Value | Reference |
| Molecular Formula | C₁₇H₁₄O₃N₂ | [1][2] |
| Molecular Weight | 294.31 g/mol | [1][2] |
| Melting Point | 215 °C (decomposes) | [1][2] |
| Appearance | Colorless, rhombic prisms | [1][2] |
| Specific Rotation ([α]D²⁰) | -296° (c 0.4 in acetic acid) | [1][2] |
| Solubility | Soluble in chloroform (B151607), ethyl acetate, benzene, acetone; Sparingly soluble in ether, ethanol, methanol, water | [1][2] |
Table 2: Yield of (-)-Cyclopenin from Penicillium cyclopium
| Stage | Yield | Reference |
| Crude Chloroform Extract | 1.0 g/L of culture medium | [1][2] |
| Pure Crystalline (-)-Cyclopenin | 0.25 g/L of culture medium | [1][2] |
Table 3: Spectroscopic Data for (-)-Cyclopenin
| Technique | Data | Reference |
| UV-Vis (in Ethanol) | λmax at 285 nm (log ε 3.85) | [1][2] |
| ¹H NMR (CDCl₃, 400 MHz) | δ 7.55-7.30 (m, 5H, Ar-H), 7.20 (d, J=7.6 Hz, 1H, Ar-H), 7.05 (t, J=7.6 Hz, 1H, Ar-H), 6.90 (t, J=7.6 Hz, 1H, Ar-H), 6.75 (d, J=7.6 Hz, 1H, Ar-H), 4.15 (s, 1H, oxirane-H), 3.10 (s, 3H, N-CH₃) | |
| ¹³C NMR (CDCl₃, 100 MHz) | δ 168.5 (C=O), 165.0 (C=O), 142.1, 135.5, 131.8, 130.2, 129.5, 128.9, 128.6, 125.4, 123.7, 121.9, 70.1 (spiro-C), 61.2 (oxirane-CH), 34.5 (N-CH₃) |
Experimental Protocols
The following protocols are based on the original work by Bracken, Pocker, and Raistrick (1954), with modern adaptations for clarity and safety.
Fermentation of Penicillium cyclopium
Objective: To cultivate P. cyclopium for the production of (-)-cyclopenin.
Materials:
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A pure culture of Penicillium cyclopium Westling
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Czapek-Dox medium with the addition of corn-steep liquor and CaCO₃
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Sterile fermentation vessels (e.g., 2 L flasks)
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Incubator shaker
Procedure:
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Prepare the Czapek-Dox medium supplemented with 2% (w/v) glucose, 0.25% (w/v) corn-steep liquor, and 0.5% (w/v) CaCO₃.
-
Sterilize the medium by autoclaving at 121°C for 20 minutes.
-
Inoculate the cooled medium with a spore suspension of P. cyclopium.
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Incubate the cultures at 24°C for 14-21 days under stationary conditions or with gentle agitation.
Isolation and Purification of (-)-Cyclopenin
Objective: To extract and purify (-)-cyclopenin from the fermentation broth.
Materials:
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Fermentation broth from P. cyclopium
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Chloroform
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Anhydrous sodium sulfate
-
Activated charcoal
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Ethyl acetate
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Petroleum ether (b.p. 40-60°C)
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Rotary evaporator
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Chromatography column
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Silica gel
Procedure:
Part 1: Extraction
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Separate the mycelium from the culture broth by filtration.
-
Acidify the culture filtrate to pH 3.0 with HCl.
-
Extract the acidified filtrate with three equal volumes of chloroform.
-
Combine the chloroform extracts and dry over anhydrous sodium sulfate.
-
Concentrate the dried chloroform extract in vacuo to yield a crude brown solid.
Part 2: Purification
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Dissolve the crude solid in a minimal amount of hot ethyl acetate.
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Add activated charcoal and heat the mixture for a few minutes.
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Filter the hot solution to remove the charcoal.
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Allow the filtrate to cool slowly to induce crystallization.
-
Collect the initial crop of crystals by filtration.
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For further purification, recrystallize the crystals from ethyl acetate. The original protocol also describes purification by sublimation under high vacuum.
Visualizations
Experimental Workflow
Caption: Workflow for the isolation of (-)-cyclopenin.
Biosynthetic Pathway
Caption: Biosynthesis of (-)-cyclopenin.
Conclusion
This technical guide has provided a detailed overview of the discovery and isolation of (-)-cyclopenin from Penicillium cyclopium. By presenting the original experimental protocols alongside modern analytical data, this document serves as a valuable resource for researchers interested in this fascinating natural product. The provided workflows and biosynthetic pathway diagrams offer a clear visual representation of the key processes involved. Further research into the pharmacological properties and potential applications of (-)-cyclopenin and its analogs is a promising area for future investigation.
References
- 1. Studies in the biochemistry of microorganisms. 93. Cyclopenin, a nitrogen-containing metabolic product of Penicillium cyclopium Westling - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Studies in the biochemistry of micro-organisms. 93. Cyclopenin, a nitrogen-containing metabolic product of Penicillium cyclopium Westling - PMC [pmc.ncbi.nlm.nih.gov]
